2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(5-methyl-2-thienyl)ethyl]acetamide

• IUPAC Name: 2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)-N-[2-(5-methylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C19H22N4O2S/c1-3-22-18(15-7-5-4-6-8-15)21-23(19(22)25)13-17(24)20-12-11-16-10-9-14(2)26-16/h4-10H,3,11-13H2,1-2H3,(H,20,24)
• InChI Key: DUJRXWVDEZKYET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CC(=O)NCCC2=CC=C(S2)C)C3=CC=CC=C3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(5-methyl-2-thienyl)ethyl]acetamide is a useful research compound. Its molecular formula is C19H22N4O2S and its molecular weight is 370.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.14634713 g/mol and the complexity rating of the compound is 548. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radiosynthesis and Biological Studies

Compounds structurally related to triazoles and acetamides have been synthesized for various applications, including radiosynthesis for studying metabolism and mode of action in biological systems. For instance, derivatives of chloroacetanilide and dichloroacetamide have been radiolabeled for metabolic studies, indicating their relevance in understanding herbicide action and safety profiles (Latli & Casida, 1995).

Heterocyclic Chemistry

Research in heterocyclic chemistry often involves the synthesis of compounds with triazole and thiadiazole moieties for exploring their chemical reactivity and potential pharmaceutical applications. Studies have described the reactions of enaminonitriles leading to various heterocyclic compounds, illustrating the versatility of these structures in synthetic chemistry (Hachiyama et al., 1983).

Antimicrobial and Antitumor Activities

Several studies have synthesized triazole and acetamide derivatives to evaluate their antimicrobial and antitumor activities. For example, novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives have been assessed for their potential in inhibiting microbial growth and cancer cell proliferation, showcasing the medicinal chemistry applications of these compounds (Demirbas et al., 2004).

Material Science and Catalysis

Compounds containing triazole or acetamide groups have also found applications in material science and catalysis, where their unique chemical properties can be exploited for specific functionalities, including as ligands in metal complexes with potential antioxidative activities (Chkirate et al., 2019).